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Compound of Interest

Compound Name: Ethylene glycol-(OD)2

Cat. No.: B1609830

This document provides immediate, essential safety protocols and logistical guidance for the
handling and disposal of Ethylene glycol-(OD)2. The information is intended for researchers,
scientists, and drug development professionals to ensure safe laboratory practices. Ethylene
glycol-(OD)2, a deuterated form of ethylene glycol, shares similar hazardous properties with its
non-deuterated counterpart and must be handled with appropriate caution.

Physical and Chemical Properties

Property Value

Chemical Formula C2H4D202

Molecular Weight 64.09 g/mol

Appearance Clear, colorless, syrupy liquid[1]
Odor Odorless[1]

Taste Mild sweet[1]

Boiling Point 197.6°C (387.7°F)[1]

Melting Point -13°C (8.6°F)[1]

Flash Point 111°C (231.8°F) (Closed Cup)[1]
Auto-ignition Temperature 398°C (748.4°F)[1]

Lower Flammability Limit 3.2%[1]
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Hazard Identification and Exposure Limits

Ethylene glycol-(OD)2 is harmful if swallowed and may cause damage to organs, particularly
the kidneys, through prolonged or repeated exposure.[2][3][4]

Hazard Statement GHS Classification

H302 Harmful if swallowed[2][4]

May cause damage to organs (kidneys) through

H373
prolonged or repeated exposure (oral)[2][4]

Exposure Limit Value Organization
Ceiling Limit 50 ppm (125 mg/m3) OSHA[5]
Ceiling Limit 100 mg/m3 (aerosol) ACGIH

10 mg/m3 (inhalable particulate
TWA UK EH40/2005

matter)
STEL 104 mg/m3 UK EH40/2005[1]

Personal Protective Equipment (PPE)

A comprehensive assessment of the specific laboratory conditions should be conducted to
determine the appropriate PPE. However, the following provides a general guideline for
handling Ethylene glycol-(OD)2.
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Protection Type Recommended Equipment

Chemical safety goggles or a face shield with
Eye/Face Protection safety glasses.[2][5] Contact lenses should not

be worn.[5]

Chemically resistant gloves such as Butyl
Hand Protection rubber, Neoprene, Nitrile rubber, or Polyvinyl
alcohol (PVA).[5]

Protective clothing, such as a lab coat or apron.
Skin and Body Protection [2][6] In case of potential splashing, a synthetic
apron is recommended.[1]

Not typically required in well-ventilated areas.[1]
Respiratory Protection If vapors or mists are generated, use an
approved air-purifying respirator.[1][2]

Operational and Disposal Plans
Handling and Storage Procedures

Engineering Controls:
» Work in a well-ventilated area, preferably under a chemical fume hood.[7]

o Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[1]

Safe Handling Practices:

Avoid contact with skin and eyes.[2]

Do not breathe vapors or mists.[2][4]

Do not eat, drink, or smoke in areas where the chemical is handled.[2][3][6]

Wash hands thoroughly after handling.[2][3]

Ground all equipment containing the material to prevent static discharge.[1]
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Storage:

Store in a cool, dry, and well-ventilated area away from direct sunlight and heat.[5][6]
Keep containers tightly closed.[2][5]

Store away from incompatible materials such as strong oxidizers, strong acids, and strong
bases.[6]

Spill and Emergency Procedures

Spill Response:

Evacuate: Immediately evacuate unnecessary personnel from the spill area.[6]
Ventilate: Ensure adequate ventilation.

Contain: For small spills, absorb with an inert material such as vermiculite, dry sand, or
earth.[2] For large spills, dike the area to prevent spreading.[5]

Collect: Place the absorbed material into a suitable, labeled container for disposal.[2][5]

Clean: Clean the spill area thoroughly with soap and water.

First Aid Measures:

Ingestion: If swallowed, call a poison center or doctor immediately.[2] Rinse mouth with
water.[2][3] Do NOT induce vomiting.[1]

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration.[1][2]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water for at least 15 minutes.[6]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing
contact lenses if present and easy to do.[1]

Disposal Plan

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.fit.edu/media/site-specific/wwwfitedu/facilities/documents/msds-forms/NAPA----old-world-industries-anti-freeze.pdf
https://worldoilcorp.com/wp-content/uploads/2018/04/DK-Ethylene-Glycol-SDS-2017.pdf
https://isotope.com/product/attachment/DLM-3166-10/ETHYLENE%20GLYCOL%20%28O%2CO-D2%2C%2098%25%29%20-%20DLM-3166%20-%20V.5.0%20-%20US%20-%20English%20US.pdf
https://www.fit.edu/media/site-specific/wwwfitedu/facilities/documents/msds-forms/NAPA----old-world-industries-anti-freeze.pdf
https://worldoilcorp.com/wp-content/uploads/2018/04/DK-Ethylene-Glycol-SDS-2017.pdf
https://worldoilcorp.com/wp-content/uploads/2018/04/DK-Ethylene-Glycol-SDS-2017.pdf
https://isotope.com/product/attachment/DLM-3166-10/ETHYLENE%20GLYCOL%20%28O%2CO-D2%2C%2098%25%29%20-%20DLM-3166%20-%20V.5.0%20-%20US%20-%20English%20US.pdf
https://www.fit.edu/media/site-specific/wwwfitedu/facilities/documents/msds-forms/NAPA----old-world-industries-anti-freeze.pdf
https://isotope.com/product/attachment/DLM-3166-10/ETHYLENE%20GLYCOL%20%28O%2CO-D2%2C%2098%25%29%20-%20DLM-3166%20-%20V.5.0%20-%20US%20-%20English%20US.pdf
https://www.fit.edu/media/site-specific/wwwfitedu/facilities/documents/msds-forms/NAPA----old-world-industries-anti-freeze.pdf
https://isotope.com/product/attachment/DLM-3166-10/ETHYLENE%20GLYCOL%20%28O%2CO-D2%2C%2098%25%29%20-%20DLM-3166%20-%20V.5.0%20-%20US%20-%20English%20US.pdf
https://isotope.com/product/attachment/DLM-3166-10/ETHYLENE%20GLYCOL%20%28O%2CO-D2%2C%2098%25%29%20-%20DLM-3166%20-%20V.5.0%20-%20US%20-%20English%20US.pdf
https://chemfax.com/wp-content/uploads/2020/12/Ethylene-Glycol-SDS-Version-6-2021.pdf
http://www.nano.pitt.edu/sites/default/files/MSDS/OtherChem/ethylene%20glycol.pdf
http://www.nano.pitt.edu/sites/default/files/MSDS/OtherChem/ethylene%20glycol.pdf
https://isotope.com/product/attachment/DLM-3166-10/ETHYLENE%20GLYCOL%20%28O%2CO-D2%2C%2098%25%29%20-%20DLM-3166%20-%20V.5.0%20-%20US%20-%20English%20US.pdf
https://worldoilcorp.com/wp-content/uploads/2018/04/DK-Ethylene-Glycol-SDS-2017.pdf
http://www.nano.pitt.edu/sites/default/files/MSDS/OtherChem/ethylene%20glycol.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1609830?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Dispose of Ethylene glycol-(OD)2 and any contaminated materials in accordance with all
applicable federal, state, and local regulations.[2][6] Do not allow the chemical to enter drains
or waterways.[3] Contact a licensed professional waste disposal service to dispose of this
material.

Experimental Workflow and Safety Diagram

The following diagram outlines the standard workflow for handling Ethylene glycol-(OD)2,
incorporating essential safety checkpoints.
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Workflow for Handling Ethylene Glycol-(OD)2
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Caption: Workflow for the safe handling of Ethylene Glycol-(OD)2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Essential Safety and Logistics for Handling Ethylene
Glycol-(OD)2]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1609830#personal-protective-equipment-for-
handling-ethylene-glycol-od-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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